5-chloro-N-(4-chloro-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-methoxybenzamide

• IUPAC Name: 5-chloro-N-[4-chloro-3-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]-2-methoxybenzamide
• InChI: InChI=1S/C20H13Cl2N3O3/c1-27-16-7-4-11(21)9-14(16)19(26)24-12-5-6-15(22)13(10-12)20-25-18-17(28-20)3-2-8-23-18/h2-10H,1H3,(H,24,26)
• InChI Key: PAXCRKHYCKTDRI-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)C(=O)NC2=CC(=C(C=C2)Cl)C3=NC4=C(O3)C=CC=N4
• Molecular Formula: C20H13Cl2N3O3
• Molecular Weight: 414.2 g/mol

Description

5-chloro-N-(4-chloro-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-methoxybenzamide is a chemical compound that has been synthesized for its potential use in scientific research. This compound is of interest due to its potential as a tool for investigating the biochemical and physiological effects of certain cellular processes.

Mechanism of Action

The mechanism of action of 5-chloro-N-(4-chloro-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-methoxybenzamide is not well understood at this time. However, it is believed that this compound may interact with certain proteins and enzymes in order to modulate their activity.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 5-chloro-N-(4-chloro-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-methoxybenzamide are not well characterized at this time. However, it is possible that this compound may have an impact on various cellular processes, such as signal transduction pathways and gene expression.

Advantages and Limitations for Lab Experiments

One potential advantage of using 5-chloro-N-(4-chloro-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-methoxybenzamide in lab experiments is that it may provide a useful tool for investigating the mechanisms of action of certain proteins and enzymes. However, one limitation of using this compound is that its mechanism of action is not well understood, which may make it difficult to interpret experimental results.

Future Directions

There are several potential future directions for research involving 5-chloro-N-(4-chloro-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-methoxybenzamide. One possible direction is to investigate the compound's mechanism of action in greater detail, in order to better understand its impact on cellular processes. Additionally, this compound may be used as a starting point for the development of new drugs or other compounds with similar properties. Finally, further research may be needed to determine the potential applications of this compound in various fields of scientific research.

Synthesis Methods

The synthesis of 5-chloro-N-(4-chloro-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-methoxybenzamide involves a multi-step process that starts with the reaction of 2-methoxybenzoic acid with thionyl chloride to form the corresponding acid chloride. This intermediate is then reacted with 4-chloro-3-(1,3-oxazolo[4,5-b]pyridin-2-yl)aniline to form the desired product.

Scientific Research Applications

5-chloro-N-(4-chloro-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-methoxybenzamide has potential applications in scientific research, particularly in the study of certain cellular processes. This compound may be used as a tool for investigating the mechanisms of action of certain proteins and enzymes, as well as the biochemical and physiological effects of various cellular processes.